Cas no 2138176-36-8 (1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo-)

• Product Name: 1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo-
• CAS No: 2138176-36-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5259002
• Update Time: 2025-10-16

1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo-

• Inchi： 1S/C10H18N2O3/c13-9-4-7-11-6-3-8(10(14)15)2-1-5-12-9/h8,11H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： WIBRJSKPGCCYIJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C(O)=O)CCNCCC1=O

Additional information on 1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo-

1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo- (CAS No. 2138176-36-8): A Comprehensive Overview

1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo- (CAS No. 2138176-36-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its cyclic structure and functional groups, holds potential applications in various areas, including drug discovery and chemical synthesis.

The molecular structure of 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- is composed of a large macrocyclic ring with two nitrogen atoms and a carboxylic acid group substituted with a ketone functionality. This combination of functional groups imparts unique chemical properties that make it an attractive candidate for a wide range of applications. The macrocyclic nature of the compound provides structural rigidity and specific binding capabilities, which are crucial for its potential use in drug design and development.

Recent studies have highlighted the importance of macrocyclic compounds in medicinal chemistry due to their ability to form stable complexes with metal ions and their potential to modulate protein-protein interactions. 1,5-Diazacycloundecane-8-carboxylic acid, 2-oxo- is no exception. Its cyclic structure and functional groups allow it to interact with various biological targets, making it a valuable tool in the discovery of new therapeutic agents.

In the context of drug discovery, 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- has shown promise as a scaffold for the development of novel inhibitors. For instance, researchers have explored its use in the design of inhibitors targeting enzymes involved in metabolic pathways and signaling cascades. The ability to fine-tune the chemical properties of this compound through structural modifications opens up new avenues for optimizing its pharmacological profile.

Beyond its potential as a drug candidate, 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- has also found applications in chemical synthesis. Its unique reactivity and stability make it a useful intermediate in the synthesis of more complex molecules. Chemists have utilized this compound as a building block in the construction of larger macrocyclic structures and as a ligand in catalytic reactions. These applications highlight the versatility and synthetic utility of 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo-.

The physical and chemical properties of 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- have been extensively studied to understand its behavior in different environments. It exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. Additionally, its thermal stability and resistance to degradation under mild conditions make it suitable for long-term storage and handling.

In terms of safety and handling, while specific precautions should always be taken when working with any chemical compound, 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- is generally considered safe when handled according to standard laboratory practices. However, it is important to consult safety data sheets (SDS) for detailed information on handling and disposal procedures.

The ongoing research on 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- continues to uncover new insights into its properties and potential applications. As scientists delve deeper into its chemical behavior and biological interactions, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing new therapeutic strategies.

In conclusion, 1,5-diazacycloundecane-8-carboxylic acid, 2-oxo- (CAS No. 2138176-36-8) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structure and functional groups make it an attractive candidate for drug discovery and chemical synthesis. As research progresses, it is expected that this compound will continue to contribute to advancements in the fields of organic chemistry and medicinal chemistry.